Cas no 1261587-83-0 (2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1261587-83-0
• MF: C₁₄H₇F₆NO₂
• MW: 335.201304674149
• CID: 4987036
• Update Time: 2025-05-20

2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C14H7F6NO2/c15-13(16,17)12-5-8(7-22)4-11(21-12)9-2-1-3-10(6-9)23-14(18,19)20/h1-7H
• InChI Key： GPKPAOSIVCYLBX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=CC(C2C=CC=C(C=2)OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde

Introduction to 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde (CAS No. 1261587-83-0)

2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 1261587-83-0, this compound represents a fusion of fluorinated aromatic rings and an isonicotinaldehyde moiety, which together contribute to its distinctive chemical properties and reactivity. The presence of both trifluoromethoxy and trifluoromethyl substituents enhances its lipophilicity and metabolic stability, making it an attractive candidate for further exploration in drug development.

The molecular structure of 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde consists of a benzene ring substituted with a trifluoromethoxy group at the 3-position and a pyridine ring connected via an aldehyde functionality at the 6-position, further modified by a trifluoromethyl group. This arrangement not only imparts specific electronic and steric properties but also opens up diverse possibilities for interaction with biological targets. The aldehyde group, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties, including improved bioavailability, metabolic stability, and binding affinity. The incorporation of trifluoromethoxy and trifluoromethyl groups into molecular frameworks has been widely studied for their ability to modulate receptor interactions and metabolic pathways. For instance, these substituents can influence the electron density of aromatic rings, thereby affecting the binding affinity of small molecules to proteins such as enzymes and receptors. This has led to the exploration of such compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde is its potential as a building block for the synthesis of novel therapeutic agents. The aldehyde group provides a reactive site for condensation reactions with amines or hydrazines, leading to Schiff base derivatives that have shown promise in various biological assays. Additionally, the presence of both electron-withdrawing and electron-donating groups on the aromatic system allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. For example, fluorinated analogs of existing drugs have often demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The structural rigidity introduced by fluorine atoms can enhance binding interactions within biological targets, while also providing resistance to metabolic degradation. This has spurred considerable interest in developing new synthetic methodologies for incorporating fluorine atoms into drug candidates with high precision.

The synthesis of 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include functional group interconversions such as halogenation, alkylation, and condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct complex molecular architectures efficiently. The use of fluorinating agents like Selectfluor® or DAST (diethylaminosulfur trifluoride) allows for the introduction of trifluoromethyl or trifluoromethoxy groups with high regioselectivity.

The pharmacological evaluation of 2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde has revealed several intriguing biological activities. Preliminary in vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammation and cancer progression. The interaction between the aldehyde group and nucleophilic residues in target proteins may contribute to its observed effects. Furthermore, structural modifications based on this scaffold could lead to more potent derivatives with improved selectivity profiles.

In conclusion,2-(3-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)isonicotinaldehyde (CAS No. 1261587-83-0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of fluorinated aromatic rings and an isonicotinaldehyde moiety offers a rich platform for designing novel therapeutic agents with enhanced pharmacokinetic properties. Continued investigation into this compound and its derivatives is warranted to uncover new opportunities in drug discovery and development.